Cas no 12778-11-9 (Phosphoric acid, phenyl ester)

• Product Name: Phosphoric acid, phenyl ester
• CAS No: 12778-11-9
• MF: C₆H₉O₅P
• MW: 192.106423139572
• CID: 96800
• Update Time: 2024-01-24

Phosphoric acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, phenyl ester

• Inchi： 1S/C6H6O.H3O4P/c7-6-4-2-1-3-5-6;1-5(2,3)4/h1-5,7H;(H3,1,2,3,4)
• InChI Key： FPISENDBCQYRQB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1.P(O)(O)(O)=O

Computed Properties

• Exact Mass: 171.99255
• Monoisotopic Mass: 171.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3

Experimental Properties

• PSA: 72.42